Cas no 1313033-25-8 (2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid)
2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(((benzyloxy)carbonyl)amino)-2-(tetrahydrofuran-3-yl)acetic acid
- 3-Furanacetic acid, tetrahydro-α-[[(phenylmethoxy)carbonyl]amino]-
- 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid
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- Inchi: 1S/C14H17NO5/c16-13(17)12(11-6-7-19-9-11)15-14(18)20-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,18)(H,16,17)
- InChI Key: VRXVLJWCEOTUPH-UHFFFAOYSA-N
- SMILES: C(C1COCC1)(C(=O)O)NC(=O)OCC1C=CC=CC=1
2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM457293-100mg |
2-(((benzyloxy)carbonyl)amino)-2-(tetrahydrofuran-3-yl)acetic acid |
1313033-25-8 | 95%+ | 100mg |
$323 | 2024-08-02 | |
| Chemenu | CM457293-250mg |
2-(((benzyloxy)carbonyl)amino)-2-(tetrahydrofuran-3-yl)acetic acid |
1313033-25-8 | 95%+ | 250mg |
$451 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00981361-1g |
2-(((Benzyloxy)carbonyl)amino)-2-(tetrahydrofuran-3-yl)acetic acid |
1313033-25-8 | 95% | 1g |
¥4200.0 | 2023-04-03 | |
| Enamine | EN300-1229256-0.05g |
2-{[(benzyloxy)carbonyl]amino}-2-(oxolan-3-yl)acetic acid |
1313033-25-8 | 95% | 0.05g |
$200.0 | 2023-11-13 | |
| Enamine | EN300-1229256-0.1g |
2-{[(benzyloxy)carbonyl]amino}-2-(oxolan-3-yl)acetic acid |
1313033-25-8 | 95% | 0.1g |
$298.0 | 2023-11-13 | |
| Enamine | EN300-1229256-0.25g |
2-{[(benzyloxy)carbonyl]amino}-2-(oxolan-3-yl)acetic acid |
1313033-25-8 | 95% | 0.25g |
$425.0 | 2023-11-13 | |
| Enamine | EN300-1229256-0.5g |
2-{[(benzyloxy)carbonyl]amino}-2-(oxolan-3-yl)acetic acid |
1313033-25-8 | 95% | 0.5g |
$668.0 | 2023-11-13 | |
| Enamine | EN300-1229256-1.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(oxolan-3-yl)acetic acid |
1313033-25-8 | 95% | 1g |
$857.0 | 2023-06-08 | |
| Enamine | EN300-1229256-2.5g |
2-{[(benzyloxy)carbonyl]amino}-2-(oxolan-3-yl)acetic acid |
1313033-25-8 | 95% | 2.5g |
$1680.0 | 2023-11-13 | |
| Enamine | EN300-1229256-5.0g |
2-{[(benzyloxy)carbonyl]amino}-2-(oxolan-3-yl)acetic acid |
1313033-25-8 | 95% | 5g |
$2485.0 | 2023-06-08 |
2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid
Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid (CAS: 1313033-25-8)
The compound 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid (CAS: 1313033-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and pharmacological activities, making it a subject of intense scientific inquiry.
One of the key areas of research involves the synthesis and optimization of 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS) to achieve higher efficiency. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in drug formulations.
In addition to its synthetic advancements, the pharmacological profile of 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid has been extensively investigated. A recent preclinical study demonstrated its efficacy as a selective inhibitor of certain proteases involved in inflammatory pathways. The compound exhibited a high binding affinity and specificity, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, molecular docking studies revealed its interaction with key amino acid residues in the active site of target enzymes, providing insights into its mechanism of action.
Another significant development is the exploration of this compound's role in targeted drug delivery systems. Researchers have functionalized nanoparticles with 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid to enhance their bioavailability and tissue specificity. Preliminary results from in vivo studies indicate improved pharmacokinetic properties and reduced off-target effects, paving the way for its application in precision medicine.
Despite these promising findings, challenges remain in the clinical translation of 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's versatility and therapeutic potential make it a valuable candidate for further research and development in the pharmaceutical industry.
In conclusion, the recent studies on 2-{(benzyloxy)carbonylamino}-2-(oxolan-3-yl)acetic acid (CAS: 1313033-25-8) underscore its significance in chemical biology and drug discovery. Its unique structural and pharmacological properties offer numerous opportunities for innovation in therapeutic applications. Continued research efforts are expected to unlock its full potential and address the existing challenges, ultimately contributing to the advancement of medical science.
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